Cas no 1214358-18-5 (6-Chloro-2-(pyridin-3-yl)nicotinic acid)

• Product Name: 6-Chloro-2-(pyridin-3-yl)nicotinic acid
• CAS No: 1214358-18-5
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 4909022
• Update Time: 2025-05-23

6-Chloro-2-(pyridin-3-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(pyridin-3-yl)nicotinic acid
• 6-Chloro-2-(pyridin-3-yl)nicotinic acid

• Inchi： 1S/C11H7ClN2O2/c12-9-4-3-8(11(15)16)10(14-9)7-2-1-5-13-6-7/h1-6H,(H,15,16)
• InChI Key： LCBWVXSTSYWABQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 6-Chloro-2-(pyridin-3-yl)nicotinic acid

6-Chloro-2-(pyridin-3-yl)nicotinic Acid (CAS 1214358-18-5): Properties, Applications, and Market Insights

6-Chloro-2-(pyridin-3-yl)nicotinic acid (CAS 1214358-18-5) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This nicotinic acid derivative combines a pyridine ring with a chlorinated nicotinic acid moiety, creating unique chemical properties that make it valuable for various applications. The compound's molecular formula is C₁₁H₇ClN₂O₂, with a molecular weight of 234.64 g/mol.

Recent interest in 6-Chloro-2-(pyridin-3-yl)nicotinic acid has grown due to its potential as a building block for drug discovery. Researchers are particularly interested in its structural similarity to known bioactive compounds, making it a candidate for developing new kinase inhibitors and anti-inflammatory agents. The presence of both pyridine and nicotinic acid groups provides multiple sites for chemical modification, allowing for the creation of diverse derivative libraries.

The compound's physicochemical properties include moderate solubility in polar organic solvents and limited water solubility, which is typical for this class of compounds. Its melting point ranges between 180-185°C, and it shows stability under normal storage conditions. These characteristics make 6-Chloro-2-(pyridin-3-yl)nicotinic acid suitable for various synthetic applications in medicinal chemistry.

In the pharmaceutical sector, 6-Chloro-2-(pyridin-3-yl)nicotinic acid serves as a key intermediate for developing potential therapeutic agents. Recent studies have explored its use in creating compounds targeting metabolic disorders and neurological conditions. The compound's ability to interact with biological targets stems from its balanced lipophilicity and hydrogen bonding capacity, properties that are highly sought after in drug design.

The agrochemical industry has also shown interest in 6-Chloro-2-(pyridin-3-yl)nicotinic acid derivatives for developing new crop protection agents. Researchers are investigating its potential as a precursor for novel herbicides and plant growth regulators, capitalizing on its structural features that may interact with specific plant enzymes.

Market analysis indicates growing demand for 6-Chloro-2-(pyridin-3-yl)nicotinic acid in the research chemical sector. The compound's applications in high-throughput screening and combinatorial chemistry have contributed to its increasing popularity. Suppliers report steady growth in orders from academic institutions and pharmaceutical companies engaged in early-stage drug discovery programs.

Synthetic routes to 6-Chloro-2-(pyridin-3-yl)nicotinic acid typically involve multi-step processes starting from commercially available pyridine derivatives. Recent advancements in green chemistry approaches have focused on optimizing these synthetic pathways to improve yields and reduce environmental impact. These developments align with the growing emphasis on sustainable chemical production in the pharmaceutical industry.

Quality control of 6-Chloro-2-(pyridin-3-yl)nicotinic acid requires rigorous analytical methods, including HPLC, NMR, and mass spectrometry. The compound's purity is crucial for research applications, with most suppliers offering material with ≥95% purity. Advanced purification techniques such as preparative chromatography are often employed to meet the stringent requirements of pharmaceutical research.

Storage and handling recommendations for 6-Chloro-2-(pyridin-3-yl)nicotinic acid suggest keeping the compound in a cool, dry environment away from direct sunlight. While it doesn't present significant handling hazards, standard laboratory precautions should be observed when working with this chemical compound.

Future research directions for 6-Chloro-2-(pyridin-3-yl)nicotinic acid include exploring its potential in metal-organic frameworks (MOFs) and catalytic applications. The compound's ability to coordinate with metal ions makes it an interesting candidate for materials science applications beyond its traditional uses in life sciences.

For researchers seeking alternatives to 6-Chloro-2-(pyridin-3-yl)nicotinic acid, structurally similar compounds such as various pyridine carboxylic acid derivatives may offer comparable properties. However, the specific combination of chloro and pyridyl substituents in this compound provides unique characteristics that are difficult to replicate with other molecules.

The patent landscape surrounding 6-Chloro-2-(pyridin-3-yl)nicotinic acid and its derivatives continues to evolve, with several recent filings covering novel synthetic methods and applications. This intellectual property activity reflects the compound's growing importance in chemical research and development.

Environmental and regulatory considerations for 6-Chloro-2-(pyridin-3-yl)nicotinic acid are currently under assessment as its applications expand. While not classified as hazardous under current regulations, proper disposal methods should be followed to minimize environmental impact, in line with standard laboratory waste management practices.

Academic interest in 6-Chloro-2-(pyridin-3-yl)nicotinic acid has led to its inclusion in several university-level organic chemistry curricula as an example of heterocyclic compound synthesis and structure-activity relationships. This educational use further demonstrates the compound's significance in modern chemical science.

Recent publications have highlighted innovative applications of 6-Chloro-2-(pyridin-3-yl)nicotinic acid in bioconjugation chemistry and probe development for biological imaging. These cutting-edge applications showcase the compound's versatility beyond its traditional roles in medicinal chemistry.

Supply chain considerations for 6-Chloro-2-(pyridin-3-yl)nicotinic acid indicate that most production currently occurs in specialized fine chemical facilities with capabilities for handling sensitive heterocyclic compounds. The compound is typically available in research quantities ranging from milligrams to kilogram scales.

In conclusion, 6-Chloro-2-(pyridin-3-yl)nicotinic acid (CAS 1214358-18-5) represents an important building block in modern chemical research with diverse applications across multiple scientific disciplines. Its unique structural features and growing range of applications ensure continued interest from both academic and industrial researchers in the coming years.